Tetraisopropyllead
Description
Tetraisopropyllead is a lead(IV) organometallic compound featuring four isopropyl groups (branched C₃H₷) bonded to a central lead atom.
Properties
CAS No. |
14846-40-3 |
|---|---|
Molecular Formula |
C12H28Pb |
Molecular Weight |
380 g/mol |
IUPAC Name |
tetra(propan-2-yl)plumbane |
InChI |
InChI=1S/4C3H7.Pb/c4*1-3-2;/h4*3H,1-2H3; |
InChI Key |
DMTMQVNOOBTJCV-UHFFFAOYSA-N |
SMILES |
CC(C)[Pb](C(C)C)(C(C)C)C(C)C |
Canonical SMILES |
CC(C)[Pb](C(C)C)(C(C)C)C(C)C |
Other CAS No. |
14846-40-3 |
Synonyms |
Tetrakis(1-methylethyl)plumbane |
Origin of Product |
United States |
Preparation Methods
The synthesis of Tetraisopropyllead typically involves the reaction of lead(IV) chloride with isopropylmagnesium chloride in the presence of a suitable solvent such as diethyl ether. The reaction is carried out under an inert atmosphere to prevent oxidation and moisture interference. The general reaction can be represented as follows:
PbCl4+4(CH3
Comparison with Similar Compounds
Research and Regulatory Considerations
- Synthesis Challenges : Tetraalkyllead compounds require controlled reactions between lead salts and Grignard reagents or alkyl halides. Branched alkyl groups (e.g., isopropyl) may complicate synthesis due to steric effects.
- Environmental Impact : Despite phasedown in fuel additives, legacy contamination persists. Remediation strategies often focus on chelation and soil stabilization .
- Regulatory Status : Most alkyllead compounds are restricted under global treaties (e.g., Stockholm Convention) due to bioaccumulation and toxicity .
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